Cas no 2225181-13-3 (1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225181-13-3
• MF: C₁₀H₈BF₃N₂O₂
• MW: 255.99
• CID: 5143293
• PubChem ID: 66521529
• Update Time: 2025-10-23

1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid
• Boronic acid, B-[1-[2-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
• AKOS015946967
• (1-(2-(Trifluoromethyl)phenyl)-1H-pyrazol-4-yl)boronic acid
• 2225181-13-3

• Inchi： 1S/C10H8BF3N2O2/c12-10(13,14)8-3-1-2-4-9(8)16-6-7(5-15-16)11(17)18/h1-6,17-18H
• InChI Key： ASHGSWUZOFBLHI-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=CC=C2C(F)(F)F)N=C1)(O)O

Computed Properties

• Exact Mass: 256.0630922g/mol
• Monoisotopic Mass: 256.0630922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid

Comprehensive Overview of 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid (CAS No. 2225181-13-3)

1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid (CAS No. 2225181-13-3) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyrazole boronic acid family, a class of molecules renowned for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid has surged due to its applications in designing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy. The compound’s boronic acid moiety allows for precise functionalization, enabling the development of novel bioconjugates and proteolysis-targeting chimeras (PROTACs), which are currently dominating the field of degradation therapeutics.

From an industrial perspective, CAS No. 2225181-13-3 is frequently employed in the synthesis of electronic materials, such as organic light-emitting diodes (OLEDs) and liquid crystals. Its trifluoromethylphenyl group contributes to electron-withdrawing properties, improving charge transport in semiconductor applications. This aligns with the growing interest in sustainable materials and green chemistry, as industries seek alternatives to traditional heavy-metal catalysts.

The compound’s stability under physiological conditions has also sparked interest in diagnostic imaging. For instance, its boronic acid functionality can be leveraged to design PET tracers for detecting diseases like cancer and neurodegenerative disorders. This aligns with the rising focus on precision medicine and theranostics, where molecular probes play a pivotal role.

Quality control of 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid is critical, with HPLC and NMR being standard analytical techniques. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, addressing the needs of high-throughput screening in drug discovery pipelines. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modularity positions it as a key building block.

Environmental and regulatory considerations are also noteworthy. The compound’s low ecotoxicity profile and compliance with REACH guidelines make it a preferred choice for green synthesis initiatives. This resonates with the global push for sustainable chemistry, as highlighted by the increasing adoption of bio-based solvents in its production.

In summary, 1-(2-Trifluoromethylphenyl)-1H-pyrazole-4-boronic acid (CAS No. 2225181-13-3) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span from life sciences to advanced materials, driven by its unique structural features and adaptability. As research continues to uncover new functionalities, this compound is poised to remain a staple in both academic and industrial laboratories.